6-Ethoxy-2-methylamino-3-nitropyridine
Cat. No. B8293875
M. Wt: 197.19 g/mol
InChI Key: ZNCIGMRJLOXOEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05624935
Procedure details
A procedure similar to that described in Preparation 88 was repeated, except that 6.00 g of 6-chloro-2-methylamino-3-nitropyridine (prepared as described in Preparation 66), 1.54 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 2.1 ml of ethanol and 150 ml of dimethylformamide were used. After working up the product as described in Preparation 88, the resulting crude product was crystallized by trituration with ethanol, to give 5.10 g of the title compound, melting at 101° C.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[C:6]([NH:8][CH3:9])[C:5]([N+:10]([O-:12])=[O:11])=[CH:4][CH:3]=1.[H-].[Na+].[CH2:15]([OH:17])[CH3:16]>CN(C)C=O>[CH2:15]([O:17][C:2]1[N:7]=[C:6]([NH:8][CH3:9])[C:5]([N+:10]([O-:12])=[O:11])=[CH:4][CH:3]=1)[CH3:16] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C(=N1)NC)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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1.54 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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2.1 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A procedure similar to that described in Preparation 88
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CUSTOM
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Type
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CUSTOM
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Details
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as described in Preparation 88
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting crude product was crystallized by trituration with ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC1=CC=C(C(=N1)NC)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 5.1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
